Cas no 26976-63-6 (2-amino-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-amino-2,3-dihydro-1H-inden-1-one
• CAS No: 26976-63-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 2931005
• PubChem ID: 414531
• Update Time: 2025-10-30

2-amino-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-indanone
• 2-Amino-indanon-(1);2-Amino-indan-1-on;aminoindanone;2-amino-2,3-dihydro-1H-inden-1-one;2-Amino-hydrindon-(1);2-amino-indan-1-one;
• 2-amino-2,3-dihydro-1H-inden-1-one
• SCHEMBL3063845
• DTXSID201295624
• 2-amino-2,3-dihydro-inden-1-one
• 2-Aminoindanone
• AKOS011019027
• 26976-63-6
• MFWNULQJIPYQAD-UHFFFAOYSA-N
• aminoindanone
• EN300-118723

• Inchi： 1S/C9H9NO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8H,5,10H2
• InChI Key： MFWNULQJIPYQAD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC1N

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 1.45300

Additional information on 2-amino-2,3-dihydro-1H-inden-1-one

2-amino-2,3-dihydro-1H-inden-1-one (CAS No. 26976-63-6): A Comprehensive Overview

2-amino-2,3-dihydro-1H-inden-1-one, also known by its CAS registry number 26976-63-6, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of indenone derivatives, which are characterized by their indene ring system fused with a ketone group. The presence of an amino group (-NH₂) at the 2-position of the indenone framework introduces additional functional diversity, making it a valuable molecule for both research and practical applications.

The molecular formula of 2-amino-2,3-dihydro-1H-inden-1-one is C₁₀H₁₁NO, with a molecular weight of approximately 155.2 g/mol. Its structure consists of a bicyclic system where the indene ring (a bicyclic structure formed by fusing a benzene ring with a cyclopropane ring) is partially hydrogenated to form a dihydroindene moiety. The ketone group at the 1-position and the amino group at the 2-position are key functional groups that contribute to its reactivity and versatility in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-2,3-dihydro-1H-inden-1-one through various routes. One prominent method involves the reduction of indanone derivatives followed by amino group introduction via reductive amination or other nucleophilic substitution techniques. These methods have been optimized to enhance yield and purity, making this compound more accessible for large-scale production and research purposes.

In terms of applications, 2-amino-2,3-dihydro-1H-inden-1-one has found utility in several fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, studies have shown that this compound can be further functionalized to yield derivatives with anti-inflammatory, antioxidant, or anticancer properties. Its ability to act as a precursor for more complex molecules makes it an essential building block in drug discovery pipelines.

The material science sector has also benefited from the properties of CAS No. 26976-63-6. Due to its rigid bicyclic structure and functional groups, it is being explored as a component in advanced materials such as polymers and catalysts. Recent research highlights its potential as a ligand in transition metal-catalyzed reactions, where it enhances catalytic efficiency and selectivity.

From an environmental standpoint, understanding the ecological impact of 2-amino-2,3-dihydro-1H-inden-1-one is crucial for sustainable practices. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These findings are instrumental in developing guidelines for safe handling and disposal practices within industrial settings.

In conclusion, CAS No. 26976-63-6, or 2-amino-2,3-dihydro-1H-inden-1-one, stands out as a multifaceted compound with promising applications across diverse disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation remains pivotal.